1-[(4-chlorophenyl)sulfonyl]-N-1-naphthyl-4-piperidinecarboxamide

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-N-naphthalen-1-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C22H21ClN2O3S/c23-18-8-10-19(11-9-18)29(27,28)25-14-12-17(13-15-25)22(26)24-21-7-3-5-16-4-1-2-6-20(16)21/h1-11,17H,12-15H2,(H,24,26)
• InChI Key: XEEJLAGOYXRIDP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC3=CC=CC=C32)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H21ClN2O3S
• Molecular Weight: 428.9 g/mol

Description

1-[(4-chlorophenyl)sulfonyl]-N-1-naphthyl-4-piperidinecarboxamide, commonly known as ML204, is a small molecule inhibitor that has been widely used in scientific research to study the function of ion channels. ML204 has been shown to selectively block the activity of the potassium channel KCNQ1, which is important in regulating the electrical activity of cells in the heart, brain, and other tissues.

Mechanism of Action

ML204 works by binding to the pore of the KCNQ1 channel and blocking the flow of potassium ions through the channel. This results in a decrease in the electrical activity of cells that rely on KCNQ1 channels for their function.
Biochemical and Physiological Effects
ML204 has been shown to have a number of biochemical and physiological effects. In addition to blocking the activity of KCNQ1 channels, it has also been shown to affect the function of other ion channels, including the sodium channel Nav1.5. ML204 has also been shown to have anti-inflammatory effects and to protect against ischemia/reperfusion injury in the heart.

Advantages and Limitations for Lab Experiments

One of the main advantages of ML204 is its selectivity for KCNQ1 channels. This allows researchers to study the function of these channels without affecting other ion channels. However, one limitation of ML204 is its relatively low potency, which can make it difficult to achieve complete block of KCNQ1 channels at lower concentrations.

Future Directions

There are several future directions for research involving ML204. One area of interest is the development of more potent KCNQ1 inhibitors that can achieve complete block of the channel at lower concentrations. Another area of interest is the use of ML204 in animal models to study the physiological effects of KCNQ1 inhibition in vivo. Finally, ML204 may have potential therapeutic applications in the treatment of diseases such as arrhythmias and epilepsy, which are associated with abnormal electrical activity in the heart and brain.

Scientific Research Applications

ML204 has been used extensively in scientific research to study the function of KCNQ1 potassium channels. These channels are important in regulating the electrical activity of cells in the heart, brain, and other tissues. ML204 has been shown to selectively block the activity of KCNQ1 channels, making it a valuable tool for studying their function.